Methyl 4-((2-(4-isopropoxybenzoyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methoxy)benzoate

• IUPAC Name: methyl 4-[[6,7-dimethoxy-2-(4-propan-2-yloxybenzoyl)-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate
• InChI: InChI=1S/C30H33NO7/c1-19(2)38-24-12-6-20(7-13-24)29(32)31-15-14-22-16-27(34-3)28(35-4)17-25(22)26(31)18-37-23-10-8-21(9-11-23)30(33)36-5/h6-13,16-17,19,26H,14-15,18H2,1-5H3
• InChI Key: YYJOWTKAMVYIRG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)N2CCC3=CC(=C(C=C3C2COC4=CC=C(C=C4)C(=O)OC)OC)OC
• Molecular Formula: C30H33NO7
• Molecular Weight: 519.6 g/mol

Description

“Methyl 4-((2-(4-isopropoxybenzoyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methoxy)benzoate” is a complex organic compound. It has a molecular formula of C30H33NO7. Unfortunately, there isn’t much information available about this specific compound in the literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some potential properties could include its melting point, boiling point, solubility in various solvents, and reactivity with different chemical reagents.

Scientific Research Applications

Synthesis of Complex Molecular Structures

Research in the field of chemical synthesis has led to the development of new methodologies for creating derivatives of tetrahydroisoquinoline and isoquinoline. These compounds are of interest due to their potential pharmacological properties. One study describes the synthesis of 6-oxoisoaporphine and tetrahydroisoquinoline derivatives using starting materials easily available through Bischler–Napieralski cyclization. This work showcases the versatility of these compounds in synthetic chemistry and their potential as scaffolds for developing new drugs (Sobarzo-Sánchez et al., 2010).

Pharmacological Applications

Pharmacological research has explored the affinity of tetrahydroisoquinoline derivatives towards specific receptors. For example, novel benzofuran derivatives have been synthesized and identified as selective alpha(2C)-adrenergic receptor antagonists. These compounds exhibit high affinity for the alpha(2C) receptor with high subtype selectivity, demonstrating the potential for developing new therapeutic agents targeting this receptor pathway (Hagihara et al., 2007).

Structural and Synthetic Studies

Further studies include the development of new synthetic methods for constructing quinoline derivatives. A notable example is the one-pot synthesis of methyl 4-hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate, highlighting innovative approaches to synthesizing heterocyclic compounds with potential biological activity (Kovalenko et al., 2019).